4-methoxy-N-(2-{[6-(2-methyl-1H-imidazol-1-yl)-4-pyrimidinyl]amino}ethyl)benzamide

• IUPAC Name: 4-methoxy-N-[2-[[6-(2-methylimidazol-1-yl)pyrimidin-4-yl]amino]ethyl]benzamide
• InChI: InChI=1S/C18H20N6O2/c1-13-19-9-10-24(13)17-11-16(22-12-23-17)20-7-8-21-18(25)14-3-5-15(26-2)6-4-14/h3-6,9-12H,7-8H2,1-2H3,(H,21,25)(H,20,22,23)
• InChI Key: LMWPDJYIYNQTKA-UHFFFAOYSA-N
• Canonical SMILES: CC1=NC=CN1C2=NC=NC(=C2)NCCNC(=O)C3=CC=C(C=C3)OC
• Molecular Formula: C18H20N6O2
• Molecular Weight: 352.4 g/mol

Description

Synthesis Analysis

The synthesis of related compounds involves complex reactions between specific reagents under controlled conditions. For instance, the synthesis of ethyl 1-amino-3-(substituted phenyl)-2-cyano-3H-benzo[4,5]thiazolo-[3,2-a] pyridine-4-carboxylate derivatives showcases the interaction of ethyl 2-(benzo[d]thazol-2-yl)acetate with arylidinemalononitrile derivatives in ethanol/TEA solution at room temperature, highlighting the multifaceted nature of chemical synthesis processes (Mohamed, 2021).

Molecular Structure Analysis

The molecular structure of chemical compounds is crucial for understanding their potential interactions and functions. X-ray powder diffractometry, thermal analysis, infrared spectroscopy, and NMR spectroscopy are among the techniques used to characterize the structure of compounds like 4-amino-5-chloro-2-methoxy-N-[(2S,4S)-1-ethyl-2-hydroxymethyl-4-pyrrolidinyl]benzamide, revealing insights into their crystalline forms and stability (Yanagi et al., 2000).

Chemical Reactions and Properties

The chemical properties and reactions of a compound are integral to its utility and behavior in various conditions. Novel synthesis methods have led to the creation of compounds with antimicrobial activity, demonstrating the importance of exploring new chemical reactions (Badne et al., 2011).

Physical Properties Analysis

The physical properties of chemical compounds, such as solubility, melting point, and crystal structure, are determined through various analytical techniques. The characterization of two crystalline forms of a related compound using X-ray powder diffractometry and thermal analysis highlights the diversity of physical properties that can be exhibited by closely related chemical entities (Yanagi et al., 2000).

Chemical Properties Analysis

Chemical properties, including reactivity with other substances, stability under different conditions, and the ability to undergo specific chemical transformations, are essential for the development of new compounds with desired activities. The study of the synthesis and biological activity of N-substituted-4-(1H-imidazol-1-yl)benzamides sheds light on the process of discovering compounds with potential as selective class III agents, showcasing the importance of chemical property analysis in drug development (Morgan et al., 1990).

Mechanism of Action

The mechanism of action of imidazole derivatives can vary widely depending on their specific structures and the targets they interact with. Many imidazole derivatives show different biological activities such as antibacterial, antimycobacterial, anti-inflammatory, antitumor, antidiabetic, anti-allergic, antipyretic, antiviral, antioxidant, anti-amoebic, antihelmintic, antifungal and ulcerogenic activities, etc.

Future Directions

The future directions in the research and development of imidazole derivatives are likely to continue focusing on their wide range of biological activities and potential uses as therapeutic agents. The development of new synthetic routes and the exploration of new biological activities are areas of ongoing research.